Cas no 1049526-10-4 (N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049526-10-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 5984274
• PubChem ID: 42435495
• Update Time: 2025-06-10

N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(furan-2-ylmethyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• AKOS024506164
• N-(furan-2-ylmethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• VU0641458-1
• 1049526-10-4
• N-[(furan-2-yl)methyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• F5310-0095

• Inchi： 1S/C15H17NO2S/c17-14(16-11-12-5-3-9-18-12)15(7-1-2-8-15)13-6-4-10-19-13/h3-6,9-10H,1-2,7-8,11H2,(H,16,17)
• InChI Key： JWPFJPGFFFMXMI-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCC2=CC=CO2)=O)CCCC1

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.5Ų

Additional information on N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide: A Comprehensive Overview

N-(furan-2-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by the CAS registry number CAS No. 1049526-10, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a cyclopentane ring, a thiophene moiety, and a furan substituent, which contribute to its distinctive chemical properties and reactivity.

The molecular structure of N-(furan-2-yl)methyl derivative is particularly interesting due to the presence of conjugated aromatic systems. The thiophene group, attached at the 2-position of the cyclopentane ring, introduces electronic effects that can influence the compound's stability and reactivity. Similarly, the furan substituent at the methyl group adds another layer of complexity to the molecule, potentially enhancing its ability to participate in various chemical reactions or biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structural features make it a promising candidate for exploring new therapeutic agents. For instance, research has shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel pharmaceuticals. Additionally, its ability to interact with biological targets such as enzymes or receptors makes it a valuable tool in medicinal chemistry.

In terms of synthesis, N-(furan-2-yl)methyl compounds are typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The synthesis of this specific compound involves a series of carefully controlled reactions to ensure high purity and yield. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The application of computational chemistry techniques has also provided deeper insights into the properties of this compound. Molecular modeling studies have revealed its electronic structure and potential for forming hydrogen bonds or other non-covalent interactions, which are critical for its biological activity. These findings have been instrumental in guiding further research into optimizing its pharmacokinetic properties for drug delivery systems.

Moreover, the compound's compatibility with various analytical techniques has facilitated its characterization and quality control. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, N-(furan-2-yli methyl)-1-(thiophen -2-yli) cyclopentan -1-karbamid, with CAS No. 1049526 -10 -4, represents a significant advancement in organic chemistry. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in drug discovery and material science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemical innovation.